Cas no 1214327-72-6 (2-Amino-5-(pyridin-4-yl)isonicotinic acid)

• Product Name: 2-Amino-5-(pyridin-4-yl)isonicotinic acid
• CAS No: 1214327-72-6
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4929782
• Update Time: 2023-08-22

2-Amino-5-(pyridin-4-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(pyridin-4-yl)isonicotinic acid
• 2-Amino-5-(pyridin-4-yl)isonicotinic acid

• Inchi： 1S/C11H9N3O2/c12-10-5-8(11(15)16)9(6-14-10)7-1-3-13-4-2-7/h1-6H,(H2,12,14)(H,15,16)
• InChI Key： RLYOAJXBRVFBRF-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N=CC=1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 0.6
• Topological Polar Surface Area: 89.1